Cas no 64642-46-2 (Pentadecanoic acid, 3-amino-14-methyl-)

Pentadecanoic acid, 3-amino-14-methyl- structure
64642-46-2 structure
Product Name:Pentadecanoic acid, 3-amino-14-methyl-
CAS No:64642-46-2
MF:C16H33NO2
MW:271.438725233078
CID:420926
PubChem ID:56615621
Update Time:2025-04-19

Pentadecanoic acid, 3-amino-14-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentadecanoic acid, 3-amino-14-methyl-
    • 3-amino-14-methylpentadecanoic acid
    • 64642-46-2
    • DTXSID00718072
    • Inchi: 1S/C16H33NO2/c1-14(2)11-9-7-5-3-4-6-8-10-12-15(17)13-16(18)19/h14-15H,3-13,17H2,1-2H3,(H,18,19)
    • InChI Key: YLQDUYJBYICVPH-UHFFFAOYSA-N
    • SMILES: OC(CC(CCCCCCCCCCC(C)C)N)=O

Computed Properties

  • Exact Mass: 271.25129
  • Monoisotopic Mass: 271.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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